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Compound of Interest

Compound Name: 1,3-Oxazinan-2-one

Cat. No.: B031196

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 1,3-Oxazinan-2-one. Adherence to these protocols is essential for
ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Oxazinan-2-one is classified as harmful if swallowed and can cause skin and eye irritation.
[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
minimize exposure risk. The selection of PPE should be based on a thorough risk assessment
of the specific procedures being performed.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for incidental
contact.[2] For extended
contact or immersion, gloves
with a higher level of
protection, such as butyl
rubber or laminate (e.qg.,
Norfoil), should be considered.
Always inspect gloves for tears
or punctures before use and
replace them immediately if
compromised.[2] Never wash

or reuse disposable gloves.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times when
handling 1,3-Oxazinan-2-one
to protect against splashes. A
face shield may be required for
procedures with a high risk of

splashing.

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect
against incidental skin contact.
For tasks with a higher
potential for splashes, a
chemically resistant apron or

coveralls may be necessary.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required for
tasks that generate dust or

aerosols.

Work should be conducted in a
chemical fume hood to
minimize inhalation exposure.
[3] If a respirator is required,
the type of cartridge should be
selected based on the specific

exposure scenario and in
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accordance with occupational

safety and health standards.

Glove Selection Considerations:

The choice of glove material is critical for adequate protection. The following table summarizes
the general resistance of common glove materials. It is important to consult the glove
manufacturer's specific chemical resistance data.

Glove Material General Applications and Limitations

Good for solvents, oils, greases, and some
Nitril acids and bases. A good general-use glove and
itrile
a suitable alternative for those with latex

allergies.[2]

Provides good protection against most water
Latex (Natural Rubber) solutions of acids, alkalis, salts, and ketones.[4]

However, latex allergies are a concern.[4]

Offers good resistance to hydraulic fluids,
Neoprene _ , , _
gasoline, alcohols, organic acids, and alkalis.[4]

Provides excellent resistance to a wide variety
Butyl Rubber of chemicals, including ketones, esters, and

highly corrosive acids.[4]

Key terms in glove selection include:
o Breakthrough Time: The time it takes for a chemical to be detected on the inside of the glove.
o Permeation Rate: The rate at which a chemical passes through the glove material.

o Degradation: The physical change in the glove material upon contact with a chemical.

Experimental Protocol: General Handling and
Storage
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Handling:

Always handle 1,3-Oxazinan-2-one in a well-ventilated area, preferably within a chemical
fume hood.[3][5]

Avoid direct contact with skin, eyes, and clothing.[5]

Wash hands thoroughly with soap and water after handling.[5]

Minimize the generation of dust.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6]

o Keep away from incompatible materials such as strong oxidizing agents.

o Store away from sources of heat and ignition.[5]

Disposal Plan

All waste materials containing 1,3-Oxazinan-2-one should be treated as hazardous waste.
Procedure:

» Segregation: Collect all waste containing 1,3-Oxazinan-2-one in a dedicated, properly
labeled, and sealed container.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,3-Oxazinan-2-one".

o Storage of Waste: Store the waste container in a designated satellite accumulation area.

o Disposal: Dispose of the waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[5][6] Do not dispose of this chemical
down the drain.[5]
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Visual Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate PPE when

working with 1,3-Oxazinan-2-one.

Risk Assessment

Start: Plan to handle
1,3-Oxazinan-2-one

Assess the risk of exposure:
- Quantity of substance
- Potential for splashes or aerosols

- Duration of handling
v vPPE Selection
A Y
Eye and Face Protection: Hand Protection: | .
- Safety glasses with side shields (minimum) - Incidental contact: Nitrile gloves . ngt::{):lr?(mﬁ(:iﬁtm) _ Wo?lfisnpgactlsgm?;:ﬁucg?Hood
- Chemical splash goggles for splash risk - Extended contact/immersion: Butyl rubber or . . . . . .
. : . . - Chemical-resistant apron for splash risk - Consider respirator for high aerosol risk
- Face shield for high splash risk laminate gloves
Saf¢ Handling Proced";re

Conduct work following |
safe handling procedures |

>

End: Decontaminate work area
and dispose of waste properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Oxazinan-2-one | C4AH7NO2 | CID 641496 - PubChem [pubchem.ncbi.nim.nih.gov]
2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
3. static.cymitquimica.com [static.cymitquimica.com]
o 4. safety.fsu.edu [safety.fsu.edu]
5. aksci.com [aksci.com]
6. chemscene.com [chemscene.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1,3-Oxazinan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031196#personal-protective-equipment-for-handling-
1-3-oxazinan-2-onej

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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